Cas no 1232841-78-9 (5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide)

• Product Name: 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide
• CAS No: 1232841-78-9
• MF: C₁₂H₁₄BrCl₂N₃O₂
• MW: 383.06845998764
• CID: 4739420
• Update Time: 2025-06-30

5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide Chemical and Physical Properties

Names and Identifiers

• PBT434
• 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide

• Inchi： 1S/C12H13Cl2N3O2.BrH/c1-3-15-5-8-16-10-9(12(19)17(8)2)6(13)4-7(14)11(10)18;/h4,15,18H,3,5H2,1-2H3;1H
• InChI Key： WNTSHYWJAPIRQE-UHFFFAOYSA-N
• SMILES： Br.ClC1=CC(=C(C2=C1C(N(C)C(CNCC)=N2)=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Topological Polar Surface Area: 64.9

Additional information on 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide

Introduction to 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide (CAS No. 1232841-78-9)

5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide (CAS No. 1232841-78-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide is characterized by a quinazolinone core with several functional groups, including dichloro substituents at positions 5 and 7, an ethylaminomethyl group at position 2, a hydroxyl group at position 8, and a methyl group at position 3. The presence of the hydrobromide salt form further enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival.

In addition to its antitumor properties, 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide has also shown promise in the treatment of inflammatory conditions. A research team from the University of California reported that this compound effectively reduces inflammation in animal models of arthritis by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for managing chronic inflammatory diseases.

The pharmacokinetic profile of 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile makes it an attractive option for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials aim to determine the optimal dosing regimen and to identify any potential drug interactions or side effects that may need to be managed during treatment.

The synthesis of 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes using readily available starting materials and well-established chemical transformations. These methods have been optimized to minimize environmental impact and to facilitate large-scale production for commercial applications.

In conclusion, 5,7-Dichloro-2-(ethylaminomethyl)-8-hydroxy-3-methylquinazolin-4-one;hydrobromide (CAS No. 1232841-78-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.